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Compound of Interest

Compound Name: Trimethyl glycine

Cat. No.: B1206928 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe and

compliant disposal of trimethylglycine (TMG), also known as betaine.

Key Safety Information

According to safety data sheets (SDS), trimethylglycine is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] It is generally considered to be a non-toxic and readily biodegradable compound.

[2][3] However, it is crucial to handle all chemicals with appropriate personal protective

equipment (PPE), including safety goggles and gloves.

Disposal Procedures
While TMG is not federally regulated as a hazardous waste under the Resource Conservation

and Recovery Act (RCRA), disposal methods must always comply with federal, state, and local

regulations.[4][5][6] The generator of the waste is ultimately responsible for its proper disposal.

[4][7]

Step 1: Waste Characterization

Before disposal, confirm that the trimethylglycine waste is not mixed with any hazardous

materials. If TMG is in a solution or mixture, the other components will determine the
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appropriate disposal route. A waste is considered hazardous if it exhibits characteristics of

ignitability, corrosivity, reactivity, or toxicity.[5][8]

Step 2: Small Quantities (Uncontaminated)

For small quantities of uncontaminated, pure trimethylglycine:

Solid Waste: Pure, uncontaminated solid trimethylglycine can typically be disposed of in the

regular trash, provided it is in a tightly sealed container.[8]

Aqueous Solutions: Dilute, uncontaminated aqueous solutions of trimethylglycine can often

be disposed of down the sanitary sewer with copious amounts of water.[8] It is advisable to

let the water run for a few minutes after disposal to ensure the system is flushed.[9]

Step 3: Large Quantities or Contaminated Waste

For larger quantities or trimethylglycine waste that is contaminated with other chemicals:

Consult Institutional Guidelines: Always refer to your institution's specific chemical hygiene

plan and waste disposal guidelines. Your Environmental Health and Safety (EHS)

department will provide definitive procedures for your location.

Hazardous Waste Contractor: If the waste is contaminated with hazardous materials or if

your local regulations prohibit other disposal methods, it must be disposed of through a

licensed hazardous waste contractor. Ensure the waste is properly labeled and segregated

according to your institution's procedures.[10]

Step 4: Empty Container Disposal

Empty trimethylglycine containers should be triple-rinsed with a suitable solvent (such as water)

before disposal.[10] After rinsing, the containers can typically be disposed of in the regular

trash or recycled, depending on institutional policies. Remove or deface the original label to

prevent confusion.[10]

Quantitative Data Summary
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Parameter Value Reference

Hazard Classification Not classified as hazardous [1]

Environmental Profile

Readily biodegradable, low

potential for groundwater

contamination

[2]

RCRA Status
Not typically a listed hazardous

waste
[5]

Decision-Making Workflow for Trimethylglycine
Disposal
The following diagram outlines the logical steps for determining the proper disposal method for

trimethylglycine waste in a laboratory setting.
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Start: Trimethylglycine Waste Generated
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Caption: Workflow for determining the proper disposal route for trimethylglycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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